Cas no 633315-51-2 (methyl 6-(4-methylbenzenesulfonyl)oxy-4-(trifluoromethyl)thieno2,3-bpyridine-2-carboxylate)

• Product Name: methyl 6-(4-methylbenzenesulfonyl)oxy-4-(trifluoromethyl)thieno2,3-bpyridine-2-carboxylate
• CAS No: 633315-51-2
• MF: C₁₇H₁₂F₃NO₅S₂
• MW: 431.406092643738
• MDL: MFCD03656278
• CID: 2858865
• PubChem ID: 2386935
• Update Time: 2025-06-08

methyl 6-(4-methylbenzenesulfonyl)oxy-4-(trifluoromethyl)thieno2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-[(4-methylbenzenesulfonyl)oxy]-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate
• Methyl 6-([(4-methylphenyl)sulfonyl]oxy)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate
• methyl 6-(4-methylphenyl)sulfonyloxy-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate
• methyl 6-{[(4-methylbenzene)sulfonyl]oxy}-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate
• methyl 6-(4-methylbenzenesulfonyl)oxy-4-(trifluoromethyl)thieno2,3-bpyridine-2-carboxylate

• MDL： MFCD03656278
• Inchi： 1S/C17H12F3NO5S2/c1-9-3-5-10(6-4-9)28(23,24)26-14-8-12(17(18,19)20)11-7-13(16(22)25-2)27-15(11)21-14/h3-8H,1-2H3
• InChI Key： MAMDXTGARNIXID-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1=CC(C(F)(F)F)=C2C=C(C(=O)OC)SC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 673
• XLogP3: 5.1
• Topological Polar Surface Area: 119

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on methyl 6-(4-methylbenzenesulfonyl)oxy-4-(trifluoromethyl)thieno2,3-bpyridine-2-carboxylate

Introduction to Methyl 6-(4-methylbenzenesulfonyl)oxy-4-(trifluoromethyl)thieno[2,3-bpyridine-2-carboxylate] (CAS No. 633315-51-2)

Methyl 6-(4-methylbenzenesulfonyl)oxy-4-(trifluoromethyl)thieno[2,3-bpyridine-2-carboxylate], identified by its CAS number 633315-51-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, including a thiophene ring fused with a pyridine core, and functional groups such as a methylsulfonyloxy moiety and a trifluoromethyl group. These structural elements contribute to its remarkable chemical properties and potential biological activities.

The presence of the trifluoromethyl group in the molecular structure is particularly noteworthy, as it is well-documented in the literature that such groups can enhance the metabolic stability and binding affinity of small molecules towards biological targets. Furthermore, the 4-methylbenzenesulfonyloxy substituent introduces a polar, electron-withdrawing moiety that can influence both the solubility and electronic properties of the compound. These characteristics make Methyl 6-(4-methylbenzenesulfonyl)oxy-4-(trifluoromethyl)thieno[2,3-bpyridine-2-carboxylate> an intriguing candidate for further exploration in drug discovery programs.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound in question has been studied for its potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. Preliminary studies have suggested that this molecule may interact with specific biological pathways, leading to inhibitory effects on key enzymes or receptors involved in disease progression.

The synthesis of Methyl 6-(4-methylbenzenesulfonyl)oxy-4-(trifluoromethyl)thieno[2,3-bpyridine-2-carboxylate> is a complex process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to construct the desired heterocyclic framework while introducing the necessary functional groups in high yield and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in forming the carbon-carbon bonds between the thiophene and pyridine moieties.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. In cell-based assays, Methyl 6-(4-methylbenzenesulfonyl)oxy-4-(trifluoromethyl)thieno[2,3-bpyridine-2-carboxylate> has demonstrated promising activity against several cancer cell lines, with IC50 values indicating potent inhibitory effects. Additionally, animal models have provided evidence of its ability to modulate disease-related pathways without significant toxicity.

The structural features of this compound also make it an attractive scaffold for structure-based drug design. Computational modeling techniques have been utilized to understand how Methyl 6-(4-methylbenzenesulfonyl)oxy-4-(trifluoromethyl)thieno[2,3-bpyridine-2-carboxylate> interacts with biological targets at the molecular level. These insights have guided the optimization of its chemical structure to improve its pharmacokinetic properties and therapeutic efficacy.

In conclusion, Methyl 6-(4-methylbenzenesulfonyl)oxy-4-(trifluoromethyl)thieno[2,3-bpyridine-2-carboxylate> represents a significant advancement in the development of novel pharmaceutical agents. Its unique structural composition and promising biological activities position it as a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the fight against human illness.